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Compound of Interest

Compound Name: NMS-P626

Cat. No.: B15620068

Get Quote

For Immediate Implementation by Laboratory Personnel

The following procedural guide provides essential safety and logistical information for the

proper disposal of NMS-P626, a potent TrkA inhibitor. Adherence to these protocols is critical

for ensuring personnel safety and environmental protection. This document is intended for

researchers, scientists, and drug development professionals actively using NMS-P626 in a

laboratory setting.

I. Understanding the Hazards
NMS-P626 presents several hazards that necessitate careful handling and disposal. According

to its Safety Data Sheet (SDS), NMS-P626 is classified as:

Harmful if swallowed (Acute toxicity, Oral: Category 4)

Causes serious eye damage (Serious eye damage: Category 1)

Harmful to aquatic life with long lasting effects (Short-term and long-term aquatic hazard:

Category 3)
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These classifications underscore the importance of preventing ingestion, eye contact, and

release into the environment.

II. Quantitative Hazard Data
Hazard Classification Category Hazard Statement

Acute toxicity, Oral 4 H302: Harmful if swallowed

Serious eye damage 1
H318: Causes serious eye

damage

Acute aquatic hazard 3
H412: Harmful to aquatic life

with long lasting effects

Chronic aquatic hazard 3
H412: Harmful to aquatic life

with long lasting effects

III. Personal Protective Equipment (PPE)
Prior to handling NMS-P626 for any purpose, including disposal, all personnel must be

equipped with the following personal protective equipment:

Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Body Protection: A standard laboratory coat is required.

IV. Disposal Workflow
The proper disposal of NMS-P626 waste is a multi-step process that must be followed to

ensure safety and compliance.
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Caption: Workflow for the proper disposal of NMS-P626 waste.

V. Step-by-Step Disposal Procedures
1. Waste Segregation:

Solid Waste: This includes contaminated consumables such as gloves, pipette tips, and

empty vials.
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Liquid Waste: This includes unused solutions of NMS-P626 and contaminated solvents.

2. Waste Collection:

Solid Waste: Collect all solid waste in a designated, leak-proof container lined with a

chemically resistant bag.

Liquid Waste: Collect all liquid waste in a designated, sealed, and clearly labeled waste

container. Do not mix with other incompatible waste streams.

3. Labeling and Storage:

Clearly label all waste containers with "Hazardous Waste," the name "NMS-P626," and the

associated hazards (e.g., "Toxic," "Harmful to Aquatic Life").

Store waste containers in a designated, secure secondary containment area away from

incompatible materials.

4. Final Disposal:

Do not dispose of NMS-P626 down the drain or in regular trash. This is crucial to prevent

environmental contamination.

Arrange for pickup and disposal by your institution's Environmental Health and Safety

(EH&S) department or a licensed hazardous waste disposal contractor. Always follow your

local and institutional regulations for hazardous waste disposal.

VI. Spill and Emergency Procedures
In the event of a spill:

Evacuate and Secure: Evacuate the immediate area and restrict access.

Ventilate: Ensure adequate ventilation.

Containment: For dry spills, carefully collect the material without creating dust. For liquid

spills, absorb with an inert material (e.g., vermiculite, dry sand).
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Cleanup: Place all contaminated materials into a sealed, labeled hazardous waste container.

Decontaminate: Clean the affected area thoroughly.

Seek Medical Attention:

Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention

from an ophthalmologist.

Swallowing: If swallowed, rinse mouth with water and call a poison center or doctor if you

feel unwell.

To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal of
NMS-P626]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620068/docs#safeguarding-your-laboratory-
proper-disposal-of-nms-p626]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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